Cas no 1805088-61-2 (6-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde)

• Product Name: 6-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde
• CAS No: 1805088-61-2
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4891958
• Update Time: 2025-07-22

6-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C8H6BrF2NO2/c9-2-4-1-6(14)7(8(10)11)5(3-13)12-4/h1,3,8H,2H2,(H,12,14)
• InChI Key： HOJNYKIDGCONRO-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(C(F)F)=C(C=O)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 1
• Topological Polar Surface Area: 46.2

Additional information on 6-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde

Introduction to 6-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde (CAS No. 1805088-61-2) and Its Emerging Applications in Chemical Biology

6-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde, identified by the CAS number 1805088-61-2, is a structurally intriguing heterocyclic aldehyde that has garnered significant attention in the field of chemical biology and drug discovery. This compound belongs to the pyridine family, a class of molecules widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of both bromomethyl and difluoromethyl substituents, along with a hydroxy group and an aldehyde functionality, endows this molecule with unique reactivity and potential applications in synthetic chemistry, particularly in the development of novel bioactive scaffolds.

The bromomethyl moiety serves as a versatile handle for further functionalization, enabling the construction of complex molecular architectures through nucleophilic substitution reactions. This feature is particularly valuable in medicinal chemistry, where the ability to introduce diverse pharmacophores is crucial for optimizing drug-like properties. On the other hand, the difluoromethyl group is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity at biological targets. Its incorporation into drug candidates has been associated with improved pharmacokinetic profiles, a trend that has driven its widespread use in modern drug design.

The hydroxy group and the aldehyde functionality further enhance the synthetic utility of this compound. The aldehyde can participate in condensation reactions with various nucleophiles, including amines and hydrazines, to form amides or hydrazones, respectively. These derivatives have been explored as intermediates in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. The hydroxy group, while less reactive under standard conditions, can be oxidized or reduced depending on the synthetic needs, providing additional flexibility in molecular design.

Recent advancements in chemical biology have highlighted the importance of pyridine derivatives in modulating protein-protein interactions and enzyme activity. For instance, studies have demonstrated that pyridine-based aldehydes can serve as probes or inhibitors targeting specific enzymes involved in cellular signaling pathways. The structural features of 6-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde, particularly the combination of electrophilic and nucleophilic centers, make it an attractive scaffold for designing molecules that interact with biological macromolecules.

In particular, the difluoromethyl substituent has been implicated in enhancing binding interactions with certain protein targets. This effect is attributed to its ability to increase lipophilicity while simultaneously reducing polarity, thereby improving solubility and membrane permeability—key factors for effective drug delivery. Furthermore, computational studies have suggested that molecules containing difluoromethyl groups often exhibit improved binding affinities due to favorable van der Waals interactions with aromatic or hydrophobic pockets in proteins.

The bromomethyl group provides an additional layer of reactivity that can be exploited for site-specific labeling or cross-coupling reactions. For example, palladium-catalyzed cross-coupling reactions with aryl or vinyl halides can be employed to introduce aromatic or alkenyl moieties at strategic positions within a molecular framework. Such transformations are frequently used in medicinal chemistry to enhance metabolic stability or to fine-tune physicochemical properties.

Recent research has also explored the use of this compound as a building block for fragment-based drug discovery (FBDD). Fragment-based approaches rely on identifying small molecule fragments that bind weakly but specifically to target proteins. These fragments can then be linked together through iterative chemical synthesis to generate lead compounds with enhanced potency and selectivity. The structural complexity and functional diversity of 6-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde make it an ideal candidate for such methodologies.

The aldehyde functionality has been particularly useful in generating covalent inhibitors, which form stable bonds with target proteins upon administration. Covalent inhibitors have gained traction due to their high affinity and prolonged duration of action compared to traditional non-covalent binders. By leveraging the reactivity of the aldehyde group, researchers have developed probes that selectively label target enzymes or receptors without affecting off-target proteins.

The combination of these structural features has also led to interest in this compound as a tool for studying enzyme mechanisms and protein dynamics. For instance, site-directed labeling techniques using this molecule can provide insights into substrate binding sites or catalytic residues within an enzyme active site. Such information is invaluable for understanding biological processes at a molecular level and for designing more effective therapeutic agents.

In conclusion,6-(Bromomethyl)-3-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde (CAS No. 1805088-61-2) represents a promising scaffold for medicinal chemistry applications due to its versatile reactivity and well-documented pharmacological properties. The interplay between its functional groups—namely the bromomethyl, difluoromethyl, and hydroxy moieties—along with the aldehyde functionality—provides ample opportunities for structural diversification and biological exploration. As research continues to uncover new applications in chemical biology and drug discovery,this compound is poised to play an increasingly significant role in shaping future therapeutic strategies.